Cas no 2137778-31-3 (2-Thiophenemethanesulfonamide, 5-ethyl-N,α-dimethyl-)

2-Thiophenemethanesulfonamide, 5-ethyl-N,α-dimethyl- structure
2137778-31-3 structure
Product Name:2-Thiophenemethanesulfonamide, 5-ethyl-N,α-dimethyl-
CAS No:2137778-31-3
MF:C9H15NO2S2
MW:233.350899934769
CID:5286280
PubChem ID:165445690
Update Time:2023-10-31

2-Thiophenemethanesulfonamide, 5-ethyl-N,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenemethanesulfonamide, 5-ethyl-N,α-dimethyl-
    • EN300-680504
    • 1-(5-ethylthiophen-2-yl)-N-methylethane-1-sulfonamide
    • 2137778-31-3
    • Inchi: 1S/C9H15NO2S2/c1-4-8-5-6-9(13-8)7(2)14(11,12)10-3/h5-7,10H,4H2,1-3H3
    • InChI Key: KJPYFJVLCPGGJP-UHFFFAOYSA-N
    • SMILES: C1(C(C)S(NC)(=O)=O)SC(CC)=CC=1

Computed Properties

  • Exact Mass: 233.05442107g/mol
  • Monoisotopic Mass: 233.05442107g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 82.8Ų

Experimental Properties

  • Density: 1.217±0.06 g/cm3(Predicted)
  • Boiling Point: 350.0±44.0 °C(Predicted)
  • pka: 11.34±0.40(Predicted)

2-Thiophenemethanesulfonamide, 5-ethyl-N,α-dimethyl- Pricemore >>

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